8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one

• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol
• IUPAC Name: 8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one
• InChI: InChI=1S/C16H17NO2/c1-4-5-6-9-13-11-12-8-7-10-14(19-3)15(12)16(18)17(13)2/h4-11H,1-3H3/b5-4+,9-6+
• InChI Key: WSKLSILJEPOBHJ-HSKKLARCSA-N
• Isomeric SMILES: C/C=C/C=C/C1=CC2=C(C(=CC=C2)OC)C(=O)N1C
• SMILES: CC=CC=CC1=CC2=C(C(=CC=C2)OC)C(=O)N1C

Description

8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one, also known as MMPI, is a synthetic compound that belongs to the class of isoquinoline alkaloids. It has gained significant attention in the scientific community due to its potential therapeutic applications. MMPI has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, anti-cancer, and anti-microbial properties.

Mechanism of Action

The mechanism of action of 8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one is not yet fully understood. However, it has been suggested that 8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one may act by inhibiting the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response. 8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one has also been found to induce apoptosis, or programmed cell death, in cancer cells, thereby inhibiting their growth and proliferation.
Biochemical and Physiological Effects:
8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, in macrophages and monocytes. 8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one has also been found to reduce the levels of reactive oxygen species, which are known to cause oxidative stress and damage to cells. Additionally, 8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis, the formation of new blood vessels.

Advantages and Limitations for Lab Experiments

One of the main advantages of 8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one for lab experiments is its wide range of biological activities. 8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one has been found to exhibit anti-inflammatory, antioxidant, anti-cancer, and anti-microbial properties, making it a versatile compound for various research applications. However, one of the limitations of 8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of 8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one. One potential area of research is the development of novel drug delivery systems to improve the solubility and bioavailability of 8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one. Another area of research is the investigation of the mechanism of action of 8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one, which could lead to the development of more effective therapeutic strategies. Additionally, further studies are needed to explore the potential of 8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one for the treatment of various inflammatory diseases, cancer, and infectious diseases.

Synthesis Methods

8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one can be synthesized using a variety of methods, including the Pictet-Spengler reaction, Friedlander synthesis, and the Bischler-Napieralski reaction. The most common method used for the synthesis of 8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one is the Pictet-Spengler reaction. This reaction involves the condensation of 2-methyl-3-(1,3-dienyl)indole with 4-methoxyphenylacetaldehyde in the presence of an acid catalyst, followed by cyclization to form 8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one.

Scientific Research Applications

8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various inflammatory diseases, such as rheumatoid arthritis, multiple sclerosis, and asthma. 8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one has also been found to possess anti-cancer properties, inhibiting the growth and proliferation of cancer cells. Additionally, 8-methoxy-2-methyl-3-[(1E,3E)-penta-1,3-dienyl]isoquinolin-1-one has been shown to have anti-microbial activity against various bacteria and fungi.